Cas no 16919-19-0 (Ammonium hexafluorosilicate)

• Product Name: Ammonium hexafluorosilicate
• CAS No: 16919-19-0
• MF: F₆H₈N₂Si
• MW: 178.1528
• MDL: MFCD00010887
• CID: 50585
• Update Time: 2025-09-27

Ammonium hexafluorosilicate Chemical and Physical Properties

Names and Identifiers

• Ammonium silicofluoride
• ammonium hexafluorosilicate
• Ammonium fluorosilicate
• Cryptohalite
• Ammomium fluosilicate
• Ammoniumfluosilicate(Technical)
• Ammomium fluosilicat
• AMMONIUM FLUOSILICATE
• Ammonium silicfluoride
• Cryptophthalite
• diammoniumfluosilicate
• lpe6
• wellno043
• Ammoniumfluosilicate (6CI)
• Silicate(2-), hexafluoro-, diammonium (8CI,9CI)
• Ammonium fluorosilicate ((NH4)2SiF6)
• Ammonium hexafluorosilicate ((NH4)2SiF6)
• Ammoniumhexafluorosilicate (NH4SiF6)
• Ammonium siliconfluoride ((NH4)2SiF6)
• Diammonium fluosilicate ((NH4)2SiF6)
• Diammonium hexafluorosilicate
• Diammonium hexafluorosilicate ((NH4)2SiF6)
• Diammonium hexafluorosilicate(2-)
• Diammonium silicon hexafluoride
• NSC 310005
• ai3-25550-x
• caswellno043
• Ammonium fluor
• R (METALS BASIS)
• Ammoniumfluorosilicate
• Ammoniumhexafluorosilicate
• LPE 6
• Diammonium fluosilicate
• Caswell No. 043
• Diammonium fluorosilicate
• Ammonium silicon fluoride
• ammonium hexafluorosilicate(IV)
• Fluorosilicic acid, ammonium salt
• Silicate, hexafluoro-, diammonium
• UN2854
• EPA Pesticide Chemical
• Ammonium hexafluorosilicate

• MDL： MFCD00010887
• Inchi： 1S/F6Si.2H3N/c1-7(2,3,4,5)6;;/h;2*1H3/q-2;;/p+2
• InChI Key： ITHIMUMYFVCXSL-UHFFFAOYSA-P
• SMILES： [Si-2](F)(F)(F)(F)(F)F.[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 178.03600
• Monoisotopic Mass: 178.036094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 18
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2
• Surface Charge: -6
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless crystalline powder. Yes α and β Two crystal forms, α Type is equiaxed, β Type is triclinic system. Odorless. Stable in nature.
• Density: 2.01 g/mL at 25 °C(lit.)
• Melting Point: °Cd ec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Slightly soluble in water. Insoluble in alcohol and acetone.
• PSA: 0.00000
• LogP: 2.89280
• Merck: 14,527

Ammonium hexafluorosilicate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H331
• Warning Statement： P261,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2854 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S26-S45
• RTECS：VV7800000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R23/24/25
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD orally in guinea pigs: 150 mg/kg (Simonin, Pierron)
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Not stored in glass. Store in a cool, dry place away from incompatible substances.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts Metalloid fluorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds